Cas no 1797321-87-9 (2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone)

• Product Name: 2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone
• CAS No: 1797321-87-9
• MF: C₁₅H₁₄BrN₃O
• MW: 332.195162296295
• CID: 5372080
• Update Time: 2025-10-28

2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone

• Inchi： 1S/C15H14BrN3O/c16-13-3-1-11(2-4-13)15(20)9-19-6-5-14-12(8-19)7-17-10-18-14/h1-4,7,10H,5-6,8-9H2
• InChI Key： JUKNBZNAKQAJTN-UHFFFAOYSA-N
• SMILES： C(N1CC2C=NC=NC=2CC1)C(=O)C1=CC=C(Br)C=C1

Additional information on 2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone

Introduction to 2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone (CAS No. 1797321-87-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone, identified by its CAS number 1797321-87-9, is a structurally complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. This compound belongs to the pyrido[4,3-d]pyrimidine scaffold, a heterocyclic system widely recognized for its biological activity and utility in drug discovery. The presence of a 4-bromophenyl group and a chalcone-like moiety further enhances its structural diversity, making it a promising candidate for further exploration.

The pyrido[4,3-d]pyrimidine core is a well-documented motif in medicinal chemistry, exhibiting a broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. This scaffold has been extensively studied for its ability to interact with various biological targets, such as kinases and other enzymes involved in cellular signaling pathways. The introduction of the 7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl group in 2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone not only retains these favorable properties but also introduces additional functionalization possibilities that can be exploited for structure-activity relationship (SAR) studies.

The 4-bromophenyl substituent is particularly noteworthy as it provides a handle for further chemical modification through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. The chalcone-like ethanone moiety in the compound's structure suggests potential interactions with biological targets that involve hydrogen bonding or hydrophobic interactions, further enhancing its pharmacological profile.

Recent advancements in the field of drug discovery have highlighted the importance of multitarget-directed ligands (MTLs), which are designed to interact with multiple biological targets simultaneously. The structure of 2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone lends itself well to this approach, as the combined presence of the pyrido[4,3-d]pyrimidine core and the chalcone moiety could enable interactions with multiple therapeutic targets. This characteristic makes it an attractive candidate for developing novel therapeutic agents with enhanced efficacy and reduced side effects.

Moreover, the compound's CAS number 1797321-87-9 provides a unique identifier that facilitates its tracking in scientific literature and patent databases. This standardized nomenclature is essential for ensuring consistency in research communications and regulatory submissions. The availability of this compound under a specific CAS number also indicates its commercial viability for use in research and development programs by academic institutions and pharmaceutical companies.

In terms of synthetic chemistry, 2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone can be synthesized through multi-step organic transformations that involve condensation reactions between appropriate precursors. The synthesis typically begins with the formation of the pyrido[4,3-d]pyrimidine core followed by functionalization at the 6-position with an aldehyde or ketone group. Subsequent coupling with the 4-bromophenyl group completes the molecular architecture. The use of modern synthetic methodologies ensures high yields and purity levels, making it suitable for downstream applications.

The pharmacological evaluation of 2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone has revealed promising results in preclinical studies. Initial assays have demonstrated activity against several kinases and other enzymes implicated in cancer progression. The compound's ability to inhibit these targets suggests potential therapeutic benefits in oncology. Additionally, its interaction with inflammatory pathways has been explored, indicating possible applications in managing chronic inflammatory diseases.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for derivative development. By modifying either the pyrido[4,3-d]pyrimidine core or the chalcone moiety, researchers can generate libraries of analogs with tailored pharmacological properties. Such libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

The integration of computational chemistry techniques has further accelerated the discovery process for compounds like 2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone. Molecular docking studies have been conducted to predict binding modes and affinities with various biological targets. These simulations provide critical insights into how the compound interacts with its intended receptors at a molecular level. Such information is instrumental in guiding synthetic modifications to enhance binding affinity and selectivity.

In conclusion,2-(4-bromophenyl)-1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)ethanone (CAS No. 1797321-87-9) represents a structurally intriguing compound with significant potential in chemical biology and medicinal chemistry. Its unique combination of pharmacophoric elements makes it an excellent candidate for developing novel therapeutic agents targeting multiple disease pathways. As research continues to uncover new applications for this compound,its importance is expected to grow, driving further innovation in drug discovery and development.